Cas no 2490418-71-6 (methyl 6,9-dioxa-2-azaspiro4.5decane-7-carboxylate hydrochloride)

• Product Name: methyl 6,9-dioxa-2-azaspiro4.5decane-7-carboxylate hydrochloride
• CAS No: 2490418-71-6
• MF: C₉H₁₆ClNO₄
• MW: 237.680642127991
• MDL: MFCD32852972
• CID: 5670210
• PubChem ID: 155821887
• Update Time: 2025-10-25

methyl 6,9-dioxa-2-azaspiro4.5decane-7-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 6,9-dioxa-2-azaspiro[4.5]decane-7-carboxylate;hydrochloride
• 2490418-71-6
• EN300-27144795
• methyl 6,9-dioxa-2-azaspiro[4.5]decane-7-carboxylate hydrochloride
• methyl 6,9-dioxa-2-azaspiro4.5decane-7-carboxylate hydrochloride

• MDL： MFCD32852972
• Inchi： 1S/C9H15NO4.ClH/c1-12-8(11)7-4-13-6-9(14-7)2-3-10-5-9;/h7,10H,2-6H2,1H3;1H
• InChI Key： LZMZTEXAPKIXOB-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(=O)OC)COCC21CNCC2

Computed Properties

• Exact Mass: 237.0767857g/mol
• Monoisotopic Mass: 237.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Additional information on methyl 6,9-dioxa-2-azaspiro4.5decane-7-carboxylate hydrochloride

Introduction to Methyl 6,9-dioxa-2-azaspiro4.5decane-7-carboxylate Hydrochloride (CAS No. 2490418-71-6)

Methyl 6,9-dioxa-2-azaspiro4.5decane-7-carboxylate hydrochloride (CAS No. 2490418-71-6) is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique spirocyclic structure and functional groups, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular recognition.

The molecular structure of methyl 6,9-dioxa-2-azaspiro4.5decane-7-carboxylate hydrochloride consists of a spirocyclic framework that integrates an azacycloalkane ring with oxygen-containing moieties. This architecture imparts distinct physicochemical properties, including solubility and stability, which are critical factors in pharmaceutical formulations. The presence of a carboxylate group and a methyl ester moiety further enhances its reactivity and potential utility in synthetic chemistry.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their unique structural features and biological activities. Spirocycles are known for their rigid conformation and ability to mimic natural products, making them ideal scaffolds for drug design. Specifically, 6,9-dioxa-2-azaspiro4.5decane derivatives have shown potential in modulating various biological pathways, including enzyme inhibition and receptor binding.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a crucial factor for formulation in pharmaceutical applications. This solubility profile makes it suitable for use in oral and parenteral drug delivery systems. Additionally, the carboxylate group can participate in hydrogen bonding interactions, which can be exploited to improve binding affinity in drug-receptor interactions.

Recent studies have highlighted the importance of spirocyclic azacycloalkanes in the development of novel therapeutic agents. For instance, derivatives of 6,9-dioxa-2-azaspiro4.5decane have been investigated for their potential as kinase inhibitors and antimicrobial agents. The structural rigidity provided by the spirocyclic core helps to stabilize the binding of the compound to its target proteins, thereby enhancing its efficacy.

The carboxylate moiety in methyl 6,9-dioxa-2-azaspiro4.5decane-7-carboxylate hydrochloride also offers opportunities for further functionalization through chemical modifications. This flexibility allows researchers to tailor the compound's properties for specific applications, such as covalent drug conjugation or targeted delivery systems.

In the context of drug discovery, the ability to modulate biological pathways with high specificity is paramount. Spirocyclic compounds like this one have shown promise in achieving this goal due to their unique structural features that can interact with biological targets in a precise manner. The< strong> azacycloalkane core provides a scaffold that can be modified to optimize binding interactions with enzymes and receptors.

The hydrochloride salt form of this compound also facilitates its use in high-throughput screening (HTS) assays, where solubility and stability are critical factors. The improved solubility enhances the compound's compatibility with automated screening platforms, enabling faster identification of lead compounds for further development.

Moreover, the< strong>methyl ester group in the molecule can be hydrolyzed under specific conditions to yield a free carboxylic acid derivative. This transformation opens up possibilities for further derivatization into amides or other functional groups, expanding the compound's utility in medicinal chemistry.

The synthesis of< strong>methyl 6,9-dioxa-2-azaspiro4.5decane-7-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex spirocyclic compounds more efficiently, paving the way for their widespread use in research and development.

In conclusion, methyl 6,9-dioxa-2-azaspiro4.5decane-7-carboxylate hydrochloride (CAS No.< strong>2490418-71-6) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and functional groups make it an attractive candidate for drug discovery and molecular recognition studies. As research continues to uncover new applications for spirocyclic compounds,< strong>methyl 6,9-dioxa-2-azaspiro4.5decane-7-carboxylate hydrochloride is likely to play a crucial role in the development of novel therapeutic agents.